Cas no 88726-00-5 (Octanenitrile, 4-chloro-)
Octanenitrile, 4-chloro- structure
Product Name:Octanenitrile, 4-chloro-
CAS No:88726-00-5
MF:C8H14ClN
MW:159.656461238861
CID:622994
PubChem ID:23266303
Update Time:2025-04-19
Octanenitrile, 4-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Octanenitrile, 4-chloro-
- 4-chlorooctanenitrile
- DTXSID00631934
- 88726-00-5
-
- Inchi: 1S/C8H14ClN/c1-2-3-5-8(9)6-4-7-10/h8H,2-6H2,1H3
- InChI Key: MNXDCXISERBTRR-UHFFFAOYSA-N
- SMILES: ClC(CCC#N)CCCC
Computed Properties
- Exact Mass: 159.0814771g/mol
- Monoisotopic Mass: 159.0814771g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 23.8Ų
Octanenitrile, 4-chloro- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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